Cas no 2229627-65-8 (4-amino-4-(4-ethynylphenyl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(4-ethynylphenyl)cyclohexan-1-ol
• CAS No: 2229627-65-8
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 6434204
• PubChem ID: 165677993
• Update Time: 2025-10-25

4-amino-4-(4-ethynylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(4-ethynylphenyl)cyclohexan-1-ol
• EN300-1761909
• 2229627-65-8

• Inchi： 1S/C14H17NO/c1-2-11-3-5-12(6-4-11)14(15)9-7-13(16)8-10-14/h1,3-6,13,16H,7-10,15H2
• InChI Key： XFDORCZWMAWCCR-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=CC(C#C)=CC=2)(CC1)N

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-(4-ethynylphenyl)cyclohexan-1-ol

4-Amino-4-(4-Ethynylphenyl)cyclohexan-1-ol: A Comprehensive Overview

4-Amino-4-(4-Ethynylphenyl)cyclohexan-1-ol (CAS No. 2229627-65-8) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its cyclohexane ring, which is substituted with an amino group and a phenyl ring containing an ethynyl group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, polymer synthesis, and advanced materials.

The cyclohexane ring serves as the central framework of this compound, providing structural stability and flexibility. The amino group (-NH₂) attached to the cyclohexane ring introduces basicity and hydrogen bonding capabilities, which are crucial for interactions in biological systems. Meanwhile, the ethynylphenyl group (-C≡C-C₆H₄-) adds electronic diversity and reactivity, enabling this compound to participate in various chemical reactions such as click chemistry and polymerization processes.

Recent studies have highlighted the potential of 4-amino-4-(4-ethynylphenyl)cyclohexan-1-ol in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. The compound's unique structure allows for the incorporation of additional functional groups, enhancing its pharmacokinetic properties and bioavailability.

In the realm of materials science, this compound has been investigated for its role in synthesizing novel polymers and materials with tailored properties. The ethynyl group enables click chemistry reactions, which are highly efficient and selective. By incorporating this compound into polymer backbones, scientists have developed materials with improved mechanical strength, thermal stability, and optical properties. These advancements hold promise for applications in electronics, optics, and biomedical devices.

The synthesis of 4-amino-4-(4-ethynylphenyl)cyclohexan-1-ol involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the cyclohexane ring through cycloaddition reactions or hydrogenation processes, followed by functionalization with the amino and ethynylphenyl groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From a biological standpoint, this compound exhibits interesting interactions with biomolecules such as proteins and nucleic acids. Studies have shown that it can modulate enzyme activity and influence cellular signaling pathways. These findings underscore its potential as a lead compound for developing therapeutic agents targeting specific molecular mechanisms.

In conclusion, 4-amino-4-(4-Ethynylphenyl)cyclohexan-1-ol (CAS No. 2229627-65-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, reactivity, and functional versatility make it a valuable tool in drug discovery, materials science, and chemical synthesis. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.